Cas no 1807142-05-7 (4-(Bromomethyl)-6-(difluoromethyl)-3-iodo-2-methylpyridine)

• Product Name: 4-(Bromomethyl)-6-(difluoromethyl)-3-iodo-2-methylpyridine
• CAS No: 1807142-05-7
• MF: C₈H₇BrF₂IN
• MW: 361.953160524368
• CID: 4891770
• Update Time: 2025-06-28

4-(Bromomethyl)-6-(difluoromethyl)-3-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-(difluoromethyl)-3-iodo-2-methylpyridine

• Inchi： 1S/C8H7BrF2IN/c1-4-7(12)5(3-9)2-6(13-4)8(10)11/h2,8H,3H2,1H3
• InChI Key： QVJSOYXBEJIBPF-UHFFFAOYSA-N
• SMILES： IC1=C(C)N=C(C(F)F)C=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 4-(Bromomethyl)-6-(difluoromethyl)-3-iodo-2-methylpyridine

Introduction to 4-(Bromomethyl)-6-(difluoromethyl)-3-iodo-2-methylpyridine (CAS No. 1807142-05-7)

4-(Bromomethyl)-6-(difluoromethyl)-3-iodo-2-methylpyridine (CAS No. 1807142-05-7) is a multifunctional halogenated pyridine derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by the presence of bromomethyl, difluoromethyl, and iodo substituents on a pyridine ring, which endow it with a range of valuable properties.

The bromomethyl group in 4-(Bromomethyl)-6-(difluoromethyl)-3-iodo-2-methylpyridine provides a reactive site for nucleophilic substitution reactions, making it a versatile intermediate in synthetic chemistry. The difluoromethyl group, known for its electron-withdrawing effect, can influence the electronic properties of the molecule, enhancing its stability and reactivity. The iodo substituent, being a good leaving group, facilitates further chemical transformations and can be readily replaced by other functional groups through various substitution reactions.

In the context of pharmaceutical research, 4-(Bromomethyl)-6-(difluoromethyl)-3-iodo-2-methylpyridine has shown promise as a lead compound for the development of novel drugs. Its halogenated structure can modulate biological activity by interacting with specific protein targets or receptors. For instance, recent studies have explored its potential as an inhibitor of certain enzymes involved in disease pathways. One notable application is its use as a scaffold for designing inhibitors of kinases, which are key enzymes in cellular signaling pathways and are often implicated in various diseases such as cancer and inflammatory disorders.

The multifunctional nature of 4-(Bromomethyl)-6-(difluoromethyl)-3-iodo-2-methylpyridine also makes it an attractive candidate for agrochemical applications. The bromomethyl and iodo substituents can enhance the compound's ability to interact with plant pathogens or pests, potentially leading to the development of new herbicides or pesticides. Additionally, the difluoromethyl group can improve the stability and efficacy of these agrochemicals under various environmental conditions.

In materials science, 4-(Bromomethyl)-6-(difluoromethyl)-3-iodo-2-methylpyridine has been investigated for its potential use in the synthesis of advanced functional materials. The presence of multiple halogenated groups allows for precise control over the molecular architecture, enabling the design of materials with tailored properties such as enhanced conductivity, optical activity, or mechanical strength. These materials have potential applications in areas such as electronics, optics, and catalysis.

The synthesis of 4-(Bromomethyl)-6-(difluoromethyl)-3-iodo-2-methylpyridine typically involves multistep procedures that require careful optimization to achieve high yields and purity. Common synthetic routes include sequential halogenation reactions followed by functional group transformations. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound. For example, the use of transition-metal catalysts has been shown to significantly improve the yield and selectivity of key steps in the synthesis process.

To ensure the safety and efficacy of products derived from 4-(Bromomethyl)-6-(difluoromethyl)-3-iodo-2-methylpyridine, rigorous testing is essential. Preclinical studies often involve evaluating the compound's toxicity, pharmacokinetics, and metabolic stability. These studies provide crucial data that inform subsequent clinical trials and regulatory approval processes. Additionally, computational methods such as molecular dynamics simulations and quantum mechanical calculations are increasingly being used to predict the behavior of this compound in biological systems.

In conclusion, 4-(Bromomethyl)-6-(difluoromethyl)-3-iodo-2-methylpyridine (CAS No. 1807142-05-7) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure offers opportunities for developing novel drugs, agrochemicals, and advanced materials with improved performance characteristics. Ongoing research continues to uncover new insights into its properties and applications, highlighting its significance in modern scientific endeavors.